Cas no 2138511-52-9 (1-(4-bromo-3-fluorophenyl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(4-bromo-3-fluorophenyl)methyl-1H-pyrazol-3-amine
• CAS No: 2138511-52-9
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 6240211
• PubChem ID: 165794841
• Update Time: 2025-06-14

1-(4-bromo-3-fluorophenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-fluorophenyl)methyl-1H-pyrazol-3-amine
• 2138511-52-9
• 1-[(4-bromo-3-fluorophenyl)methyl]-1H-pyrazol-3-amine
• EN300-1111407

• Inchi： 1S/C10H9BrFN3/c11-8-2-1-7(5-9(8)12)6-15-4-3-10(13)14-15/h1-5H,6H2,(H2,13,14)
• InChI Key： WUBIZMHWATZNDR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 268.99639g/mol
• Monoisotopic Mass: 268.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-bromo-3-fluorophenyl)methyl-1H-pyrazol-3-amine

Recent Advances in the Study of 1-(4-bromo-3-fluorophenyl)methyl-1H-pyrazol-3-amine (CAS: 2138511-52-9)

1-(4-bromo-3-fluorophenyl)methyl-1H-pyrazol-3-amine (CAS: 2138511-52-9) is a promising small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring a bromo-fluorophenyl moiety and a pyrazole amine, makes it a versatile scaffold for further chemical modifications. Recent synthetic approaches have optimized the yield and purity of 1-(4-bromo-3-fluorophenyl)methyl-1H-pyrazol-3-amine, with particular emphasis on green chemistry principles to reduce environmental impact. These advancements have facilitated its broader use in high-throughput screening and structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary studies suggest that 1-(4-bromo-3-fluorophenyl)methyl-1H-pyrazol-3-amine exhibits moderate inhibitory effects on certain kinase targets, which are implicated in various diseases, including cancer and inflammatory disorders. Researchers have employed computational docking studies to elucidate its binding modes and interactions with specific protein targets, providing valuable insights for further optimization.

One of the most notable applications of this compound is its role as a building block in the synthesis of more complex molecules. For instance, it has been used to develop novel inhibitors targeting specific signaling pathways, such as the JAK-STAT pathway, which is critical in immune regulation. The bromo and fluoro substituents on the phenyl ring offer strategic points for further functionalization, enabling the creation of derivatives with enhanced potency and selectivity.

Recent patent filings and publications highlight the growing interest in 1-(4-bromo-3-fluorophenyl)methyl-1H-pyrazol-3-amine as a potential lead compound. Its pharmacokinetic properties, including solubility and metabolic stability, are currently under investigation to assess its suitability for in vivo studies. Early results indicate that the compound has a favorable toxicity profile, making it a viable candidate for preclinical development.

In conclusion, 1-(4-bromo-3-fluorophenyl)methyl-1H-pyrazol-3-amine (CAS: 2138511-52-9) represents a valuable tool in medicinal chemistry, with potential applications in drug discovery and development. Ongoing research aims to further explore its biological activities and optimize its properties for therapeutic use. The compound's versatility and promising preliminary data underscore its importance in the field, warranting continued investigation and investment.